Cas no 2137665-57-5 (2-(ethylamino)-1-(1H-pyrazol-4-yl)propan-1-ol)

• Product Name: 2-(ethylamino)-1-(1H-pyrazol-4-yl)propan-1-ol
• CAS No: 2137665-57-5
• MF: C₈H₁₅N₃O
• MW: 169.224201440811
• CID: 6276132
• PubChem ID: 165944036
• Update Time: 2025-05-30

2-(ethylamino)-1-(1H-pyrazol-4-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(ethylamino)-1-(1H-pyrazol-4-yl)propan-1-ol
• EN300-1116832
• 2137665-57-5

• Inchi： 1S/C8H15N3O/c1-3-9-6(2)8(12)7-4-10-11-5-7/h4-6,8-9,12H,3H2,1-2H3,(H,10,11)
• InChI Key： KIOQEGJQJGRPSW-UHFFFAOYSA-N
• SMILES： OC(C1C=NNC=1)C(C)NCC

Computed Properties

• Exact Mass: 169.121512110g/mol
• Monoisotopic Mass: 169.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 60.9Ų

Additional information on 2-(ethylamino)-1-(1H-pyrazol-4-yl)propan-1-ol

Compound 2-(ethylamino)-1-(1H-pyrazol-4-yl)propan-1-ol (CAS No. 2137665-57-5)

2-(ethylamino)-1-(1H-pyrazol-4-yl)propan-1-ol, also known by its CAS number 2137665-57-5, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of amino alcohols and features a unique structure that combines an ethylamino group with a pyrazole ring. The combination of these functional groups imparts distinctive chemical properties, making it a valuable molecule for various applications.

The molecular structure of 2-(ethylamino)-1-(1H-pyrazol-4-yl)propan-1-ol consists of a propane backbone, with an ethylamino group attached to the second carbon and a pyrazole ring substituent on the first carbon. The presence of the pyrazole ring, a five-membered aromatic heterocycle containing two nitrogen atoms, contributes to the compound's stability and reactivity. Pyrazole derivatives are well-known for their ability to engage in hydrogen bonding and π-interactions, which are critical in many biochemical processes.

Recent studies have highlighted the potential of 2-(ethylamino)-1-(1H-pyrazol-4-yl)propan-1-ol in drug discovery. Researchers have explored its role as a lead compound in the development of novel therapeutic agents targeting various diseases, including cancer and neurodegenerative disorders. The compound's ability to modulate key biological pathways, such as kinase activity and receptor binding, has been extensively investigated using advanced computational modeling and in vitro assays.

In terms of synthesis, several methods have been reported for the preparation of 2-(ethylamino)-1-(1H-pyrazol-4-yl)propan-1-ol. One common approach involves the nucleophilic substitution reaction between an appropriate alkyl halide and an ethylamine derivative, followed by cyclization to form the pyrazole ring. Optimization of reaction conditions, such as temperature and solvent choice, has significantly improved the yield and purity of the final product.

The pharmacokinetic properties of 2-(ethylamino)-1-(1H-pyrazol-4-y)l)propan-1-ol) have also been studied in detail. Preclinical studies indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, making it a promising candidate for further development into a drug delivery system. Its ability to cross biological membranes efficiently suggests potential applications in targeted drug delivery.

Beyond pharmacology, CAS No. 2137665-57-5) has shown promise in materials science. Its unique chemical structure allows it to serve as a building block for constructing advanced materials with tailored properties. For instance, researchers have explored its use in synthesizing stimuli-responsive polymers and self-healing materials, leveraging its ability to form hydrogen bonds and participate in supramolecular interactions.

In conclusion, 2-(ethylamino)-1-(1H-pyrazol strong>-< strong >4 strong > - yl ) propan - ̄ - ol strong > ) , with its distinctive chemical properties and versatile functional groups , continues to be a subject of intense research across multiple disciplines . Its potential applications span from drug discovery to materials science , making it an invaluable molecule for both academic and industrial pursuits . As research progresses , new insights into its structure - function relationships will undoubtedly unlock even more innovative uses for this remarkable compound .